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Compound of Interest

Compound Name: (Dimethyl sulfide)trihydroboron

Cat. No.: B7800882

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of (Dimethyl sulfide)trihydroboron, also known as borane
dimethyl sulfide complex (BMS). Adherence to these procedures is critical for ensuring
laboratory safety and procedural success.

I. Quantitative Data Summary

The following table summarizes key quantitative and physical properties of (Dimethyl
sulfide)trihydroboron, a flammable and moisture-sensitive liquid.[1][2]

Property Value

Chemical Formula BH3-S(CHs)2[1]

Molecular Weight 75.97 g/mol [3]

Appearance Colorless to pale yellow liquid[2][4]
Density 0.801 g/mL at 25 °CJ[2]

Melting Point -38 °C[2]

Decomposition Temperature 44 °CJ[5]

Commercial Concentration Typically 2 M to 10 M solutions
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Il. Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment requirements is mandatory to
prevent exposure.

PPE Category Specifications

Chemical safety goggles or a face shield are
Eye and Face Protection required. Standard safety glasses are not
sufficient.[5][6]

Flame-retardant and antistatic protective

clothing must be worn. An appropriate lab coat,
Skin Protection fully buttoned, is the minimum requirement.

Wear appropriate protective gloves to prevent

skin exposure.[6]

Work must be conducted in a chemical fume
hood.[6][7] If exposure limits are exceeded, a
) ) NIOSH/MSHA or European Standard EN 149
Respiratory Protection ) ) . )
approved respirator with a low boiling organic
solvent filter (Type AX) or an organic gases and

vapors filter (Type A) should be used.[5][6]

Footwear Closed-toe shoes are mandatory.

lll. Step-by-Step Handling and Operational Protocol

(Dimethyl sulfide)trihydroboron is a highly reactive and flammable compound that reacts
violently with water.[1][6] All operations must be conducted with extreme caution under an inert
atmosphere.[6]

A. Preparation and Handling Environment:
o Work Area: All manipulations must be performed inside a certified chemical fume hood.[6][7]

 Inert Atmosphere: Handle the reagent under an inert gas such as nitrogen or argon.[6][7]
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» Eliminate Ignition Sources: Ensure the work area is free of open flames, hot surfaces, and
spark sources.[6][7] Use only non-sparking tools and explosion-proof equipment.[6]

e Grounding: All metal parts of the equipment must be grounded to avoid static electricity
discharge.[6]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[5][6]

B. Reagent Handling:

» Container Storage: Store containers in a refrigerator for flammables, under nitrogen, and
away from heat and moisture.[6] Keep containers tightly closed when not in use.[6][7]

» Dispensing: Use a syringe or cannula for transferring the liquid reagent to maintain an inert
atmosphere and prevent exposure to air and moisture.

o Compatibility: Avoid contact with water, acids, alcohols, acid anhydrides, and acid chlorides.

[6]

IV. Disposal Plan

All waste containing (Dimethyl sulfide)trihydroboron is considered hazardous and must be
disposed of according to institutional and regulatory guidelines.

o Waste Collection: Collect all waste in a designated, properly labeled, and suitable closed
container for disposal.[6]

e Quenching (for residual amounts): Slowly and carefully add the waste to a cooled (ice bath)
solution of a suitable quenching agent (e.g., isopropanol), ensuring the reaction is controlled.
This should only be performed by experienced personnel.

» Waste Disposal: Dispose of the quenched material and any contaminated items (e.g.,
gloves, paper towels) through your institution's hazardous waste disposal program.[6][8] Do
not dispose of down the drain.[8][9]

V. Emergency Procedures Workflow
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Caption: Workflow for emergency response to (Dimethyl sulfide)trihydroboron exposure and

spills.
VI. Experimental Protocols: Emergency Response
A. In Case of Inhalation:

* Immediately move the affected individual to fresh air.[5]
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e If breathing is difficult or has stopped, provide artificial respiration, but do not use the mouth-
to-mouth method.[10]

o Seek immediate medical attention.[10]

B. In Case of Skin Contact:

e Immediately remove all contaminated clothing.[9]

o Flush the affected skin and hair with running water for at least 15 minutes.[9][10]
o Seek medical attention if irritation occurs or persists.[9]

C. In Case of Eye Contact:

o Immediately flush the eyes with large amounts of fresh, running water for at least 15

minutes, holding the eyelids open.[9]
e Remove contact lenses if present and easy to do so.[6]
o Seek immediate medical attention.[6]
D. In Case of Ingestion:
e Do NOT induce vomiting.[6][10]
e Rinse the mouth with water.[6]
o Seek immediate medical attention.[6][10]
E. In Case of a Spill:

o Minor Spill: a. Alert personnel in the immediate area. b. Eliminate all ignition sources.[9] c.
Cover the spill with a dry, inert absorbent material such as sand, earth, or vermiculite.[6][9] d.
Use non-sparking tools to collect the absorbed material and place it into a loosely-covered

container for disposal.[9]
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e Major Spill: a. Evacuate the area immediately and move upwind.[9] b. Alert emergency
responders and inform them of the nature of the hazard.[9] c. Prevent the spill from entering
drains or waterways.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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